Cas no 338792-04-4 (Acetamide, 2,2-difluoro-N-[4-(trifluoromethoxy)phenyl]-2-[3-(trifluoromethyl)phenoxy]-)

• Product Name: Acetamide, 2,2-difluoro-N-[4-(trifluoromethoxy)phenyl]-2-[3-(trifluoromethyl)phenoxy]-
• CAS No: 338792-04-4
• MF: C₁₆H₉F₈NO₃
• MW: 415.234792470932
• CID: 5269639
• Update Time: 2025-05-30

Acetamide, 2,2-difluoro-N-[4-(trifluoromethoxy)phenyl]-2-[3-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,2-difluoro-N-[4-(trifluoromethoxy)phenyl]-2-[3-(trifluoromethyl)phenoxy]-

• Inchi： 1S/C16H9F8NO3/c17-14(18,19)9-2-1-3-12(8-9)27-15(20,21)13(26)25-10-4-6-11(7-5-10)28-16(22,23)24/h1-8H,(H,25,26)
• InChI Key： IJUGLVFLRALLNB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC(F)(F)F)C=C1)(=O)C(F)(F)OC1=CC=CC(C(F)(F)F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Acetamide, 2,2-difluoro-N-[4-(trifluoromethoxy)phenyl]-2-[3-(trifluoromethyl)phenoxy]-

Acetamide, 2,2-difluoro-N-[4-(trifluoromethoxy)phenyl]-2-[3-(trifluoromethyl)phenoxy]- (CAS No. 338792-04-4): A Comprehensive Overview

Acetamide, 2,2-difluoro-N-[4-(trifluoromethoxy)phenyl]-2-[3-(trifluoromethyl)phenoxy]-, is a highly specialized organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 338792-04-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular formula of this compound can be represented as C₂₁H₁₄F₆NO₃, which highlights its rich fluorine content. The presence of multiple fluorine atoms introduces unique electronic and steric properties to the molecule, which can significantly influence its interactions with biological targets. Specifically, the fluorine atoms in the structure contribute to enhanced metabolic stability and improved binding affinity, key factors in the design of effective pharmaceutical agents.

The structure of Acetamide, 2,2-difluoro-N-[4-(trifluoromethoxy)phenyl]-2-[3-(trifluoromethyl)phenoxy]- features two distinct pharmacophoric regions: a N-[4-(trifluoromethoxy)phenyl] moiety and a [3-(trifluoromethyl)phenoxy] group. These components are strategically positioned to interact with specific biological receptors or enzymes, thereby modulating cellular processes. The trifluoromethoxy group, in particular, is known for its ability to enhance lipophilicity and metabolic stability, while the trifluoromethyl group contributes to selective binding and reduced off-target effects.

In recent years, there has been a growing interest in the development of fluorinated compounds for medicinal chemistry due to their unique properties. The use of fluorine in drug design has been shown to improve pharmacokinetic profiles, including bioavailability, half-life, and resistance to enzymatic degradation. This compound exemplifies the potential of fluorinated acetylamides as versatile building blocks for novel therapeutics.

One of the most compelling aspects of Acetamide, 2,2-difluoro-N-[4-(trifluoromethoxy)phenyl]-2-[3-(trifluoromethyl)phenoxy]- is its potential application in the treatment of various diseases. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in cancer progression. The precise mechanism of action remains under investigation, but early findings indicate that it could interfere with critical signaling pathways that drive tumor growth and survival.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to construct the complex framework efficiently.

The pharmacological evaluation of Acetamide, 2,2-difluoro-N-[4-(trifluoromethoxy)phenyl]-2-[3-(trifluoromethyl)phenoxy]- has been conducted using both in vitro and in vivo models. In cell-based assays, the compound has demonstrated notable activity against several cancer cell lines, suggesting its potential as an anticancer agent. Additionally, animal studies have provided preliminary evidence of its safety and efficacy in vivo.

The structural features of this compound make it an attractive candidate for further development into a clinical drug. The combination of lipophilicity and metabolic stability provided by the fluorine atoms enhances its bioavailability and prolongs its duration of action. Furthermore, the presence of multiple functional groups allows for modifications that can optimize its pharmacological properties.

In conclusion, Acetamide, 2,2-difluoro-N-[4-(trifluoromethoxy)phenyl]-2-[3-(trifluoromethyl)phenoxy]- (CAS No. 338792-04-4) is a promising fluorinated acetylamide with significant potential in pharmaceutical applications. Its unique structural features and observed biological activities position it as a valuable candidate for further research and development. As our understanding of fluorinated compounds continues to grow, compounds like this one are likely to play an increasingly important role in the discovery and development of new therapeutics.